Cas no 1806931-62-3 (2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine)
2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine
-
- Inchi: 1S/C8H7ClF3NO/c1-14-8-4(7(11)12)2-5(10)6(3-9)13-8/h2,7H,3H2,1H3
- InChI Key: AKVHZIDROUTYOR-UHFFFAOYSA-N
- SMILES: ClCC1=C(C=C(C(F)F)C(=N1)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 184
- XLogP3: 2.3
- Topological Polar Surface Area: 22.1
2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029035167-250mg |
2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine |
1806931-62-3 | 95% | 250mg |
$970.20 | 2022-03-31 | |
| Alichem | A029035167-500mg |
2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine |
1806931-62-3 | 95% | 500mg |
$1,634.45 | 2022-03-31 | |
| Alichem | A029035167-1g |
2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine |
1806931-62-3 | 95% | 1g |
$2,923.95 | 2022-03-31 |
2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine
Professional Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1806931-62-3)
2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine, with the CAS number 1806931-62-3, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic pyridine derivative exhibits a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular structure, featuring a chloromethyl substituent, a difluoromethyl group, a fluoro atom, and a methoxy group, makes it a versatile intermediate for synthesizing various pharmacologically active molecules.
The importance of this compound lies in its ability to serve as a building block for the creation of novel therapeutic agents. In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The presence of multiple functional groups in 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine allows for diverse chemical modifications, enabling researchers to tailor the compound's properties for specific applications.
One of the most compelling aspects of this compound is its potential in the development of anticancer agents. Pyridine derivatives have long been recognized for their role in oncology research due to their ability to interact with biological targets involved in cancer cell proliferation and survival. The structural features of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine make it an attractive candidate for designing molecules that can inhibit key enzymes and receptors implicated in cancer progression.
Recent studies have highlighted the compound's efficacy in preclinical models. Researchers have demonstrated that derivatives of this pyridine can selectively target cancer cells while minimizing toxicity to healthy tissues. The chloromethyl group, in particular, has been shown to facilitate the formation of covalent bonds with biological targets, leading to potent and durable inhibition of disease-causing pathways. This property is particularly valuable in the context of drug development, where covalent binding can enhance the therapeutic window of a drug.
The difluoromethyl group is another critical feature that contributes to the compound's pharmacological profile. Fluorinated compounds are well-known for their improved metabolic stability, lipophilicity, and binding affinity. In the case of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine, the presence of this group enhances its interaction with biological targets, making it more effective as an inhibitor or modulator. Furthermore, fluorine atoms can be incorporated into drugs to improve their pharmacokinetic properties, which is essential for achieving optimal therapeutic outcomes.
The fluoro atom and the methoxy group also play significant roles in determining the compound's behavior. The fluoro atom can influence electronic properties, affecting both reactivity and binding interactions. On the other hand, the methoxy group introduces polarity and hydrophilicity, which can be crucial for drug solubility and absorption. These structural elements collectively contribute to the compound's versatility and make it a valuable scaffold for further derivatization.
In addition to its potential in oncology, 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine has shown promise in other therapeutic areas. For instance, researchers have explored its use in developing
The synthesis of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and potential clinical applications.
The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it can inhibit specific enzymes associated with inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with certain neurotransmitter receptors has been investigated, suggesting potential applications in neuropharmacology.
The future direction of research on 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine is likely to focus on further optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers aim to enhance its potency, selectivity, and bioavailability. Such efforts are essential for translating preclinical findings into effective therapeutic agents that can improve patient outcomes.
In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1806931-62-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel drugs targeting various diseases. With ongoing advancements in synthetic chemistry and pharmacological evaluation, this compound is poised to play a crucial role in future medical treatments.
1806931-62-3 (2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)